2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide

• Molecular Formula: C11H8Cl2N2OS
• Molecular Weight: 287.2 g/mol
• IUPAC Name: 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C11H8Cl2N2OS/c12-8-2-1-7(5-9(8)13)6-10(16)15-11-14-3-4-17-11/h1-5H,6H2,(H,14,15,16)
• InChI Key: MHBBSGWHONRJOW-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1CC(=O)NC2=NC=CS2)Cl)Cl

Description

2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide, also known as DTTAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities.

Scientific Research Applications

2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Several studies have shown that this compound exhibits potent cytotoxicity against cancer cells, especially in breast cancer and lung cancer cell lines. This compound also has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Moreover, this compound has shown promising results in treating neurological disorders such as Alzheimer's disease by reducing the accumulation of amyloid-beta plaques in the brain.

Mechanism of Action

The mechanism of action of 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide is not fully understood, but several studies suggest that it acts by inhibiting the activity of various enzymes and signaling pathways. For instance, this compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell proliferation. This compound also inhibits the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. Additionally, this compound has been shown to activate the AMPK signaling pathway, which is involved in regulating energy metabolism and cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, such as inducing apoptosis in cancer cells, reducing inflammation, and improving cognitive function. This compound also has antioxidant properties by scavenging free radicals and reducing oxidative stress. Moreover, this compound has been shown to improve glucose metabolism and insulin sensitivity, which could be beneficial in treating metabolic disorders such as diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide in lab experiments is its high potency and selectivity towards cancer cells. This compound also has a low toxicity profile, which makes it a promising candidate for further preclinical and clinical studies. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which could affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 2-(3,4-dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide. One of the areas of interest is to investigate the potential of this compound in combination therapy with other anticancer agents. Another area of research is to explore the molecular targets of this compound and its downstream signaling pathways. Furthermore, the development of novel formulations and delivery systems for this compound could enhance its bioavailability and efficacy. Finally, the investigation of the pharmacokinetics and pharmacodynamics of this compound in animal models and clinical trials could provide valuable insights into its therapeutic potential.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. The synthesis method of this compound is simple and efficient, and the compound exhibits potent cytotoxicity and anti-inflammatory properties. This compound also has several biochemical and physiological effects, and its low toxicity profile makes it a promising candidate for further preclinical and clinical studies. Finally, the investigation of future directions for this compound research could provide valuable insights into its therapeutic potential.

Synthesis routes and methods

Procedure details

To a solution of (3,4-dichloro-phenyl)-acetic acid (500 mg, 2.4 mmol)in N,N-dimethylformamide (15 mL) at 25° C. was added HBTU (1.02 g, 2.7 mmol), 2-aminothiazole (360 mg, 3.6 mmol) and diisopropylethylamine (1.25 mL, 7.2 mmol). The reaction mixture was stirred for 16 h, then was diluted with water (10 mL) and extracted with ethyl acetate (3×15 mL). The combined organic layers were washed in turn with water (1×10 mL), 1N sodium hydroxide (1×10 mL), 1 N hydrochloric acid (1×10 mL) and brine (1×10 mL), then were dried over sodium sulfate, filtered and evaporated under reduced pressure. The residual material was purified by flash chromatography (Merck Silica gel 60, 230-400 mesh, 50150 hexanes/ethyl acetate) to furnish rac-2-(3,4-dichloro-phenyl)-N-thiazol-2-yl-acetamide (480 mg, 70% yield) as a light yellow solid, mp 169.8-172.3° C. EI-HRMS m/e calcd for C11H8N2OSCl2 (M+) 285.9734, found 285.9734.